4-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidine

• IUPAC Name: 4-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidine
• InChI: InChI=1S/C13H19N3/c1-2-6-11-12(7-3-1)14-10-15-13(11)16-8-4-5-9-16/h10H,1-9H2
• InChI Key: IKOWTZDXOWQZDW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)N=CN=C2N3CCCC3
• Molecular Formula: C13H19N3
• Molecular Weight: 217.31 g/mol

Description

4-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a cyclic pyrimidine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidine is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or receptors in the body. For example, it has been suggested that this compound may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 4-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidine has various biochemical and physiological effects. For example, it has been shown to possess anti-inflammatory, antitumor, and anticonvulsant activities. In addition, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidine in lab experiments is its potential therapeutic applications. This compound has shown promising results in various scientific research fields, making it a potential candidate for drug development. However, one of the limitations of using this compound in lab experiments is its limited availability. The synthesis of this compound is complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for the study of 4-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidine. One of the future directions is to further investigate its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another future direction is to study the mechanism of action of this compound in more detail, to better understand its effects on the body. Furthermore, future studies could focus on developing more efficient synthesis methods for this compound, to increase its availability for scientific research.
Conclusion:
In conclusion, 4-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidine is a chemical compound that has shown potential therapeutic applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in drug development.

Synthesis Methods

The synthesis of 4-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidine has been reported using different methods. One of the commonly used methods involves the reaction of 1,2,3,4-tetrahydroisoquinoline with ethyl cyanoacetate in the presence of ammonium acetate and acetic acid. The reaction mixture is refluxed for several hours, and the resulting product is purified using column chromatography. Another method involves the reaction of 1,2,3,4-tetrahydroisoquinoline with ethyl cyanoacetate in the presence of sodium ethoxide and ethanol. The reaction mixture is then refluxed, and the product is purified using recrystallization.

Scientific Research Applications

4-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidine has shown potential therapeutic applications in various scientific research fields. It has been studied as a potential anti-inflammatory agent, antitumor agent, and anticonvulsant agent. In addition, this compound has been studied for its potential use as a treatment for Parkinson's disease and Alzheimer's disease.